Sumilight Supra Grey F-3RL

• CAS No.: 12221-90-8
• Molecular Formula: S4Sb2

Description

Sumilight Supra Grey F-3RL (CAS: 4399-55-7) is a direct dye belonging to the Sumilight Supra series, primarily used for dyeing cellulose-based fibers such as rayon, cotton, and linen, as well as silk and polarizing films . Its molecular formula is C₄₀H₂₇N₇O₁₃S₄·4Na, with a molecular weight of 1029.86 g/mol . As a direct dye, it exhibits high affinity for cellulose without requiring mordants, making it industrially efficient for textile applications. The dye is characterized by its robust colorfastness and stability under varied pH conditions, though its performance depends on fiber structure and processing parameters.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare Sumilight Supra Grey F-3RL with structurally and functionally related direct dyes, acid dyes, and metal-complex dyes, based on application scope, chemical properties, and performance.

Table 1: Comparative Analysis of this compound and Similar Dyes

Property	This compound	Sirius Supra Blue BRR	Suminol Dyes (Acid)	Lanyl Dyes (Metal-Complex)
Fiber Compatibility	Cellulose (rayon, cotton, linen), silk	Cellulose, silk	Wool, nylon, silk	Wool, silk, synthetic leather
Chemical Class	Direct dye	Direct dye	Acid dye	Metal-complex dye
Molecular Weight	1029.86 g/mol	Similar (exact value N/A)	Lower (~500–800 g/mol)	Higher (~1200–1500 g/mol)
Colorfastness	High (light, wash)	Moderate to high	Moderate (sensitive to pH)	Very high (excellent lightfastness)
Application pH	Neutral to alkaline	Neutral	Acidic (pH 2–5)	Acidic to neutral
Environmental Impact	Moderate (sulfur content)	Moderate	Low (low metal content)	High (heavy metal residues)

Key Findings :

Structural Differences: this compound contains four sodium sulfonate groups, enhancing solubility in aqueous media compared to non-sulfonated direct dyes like Sirius Supra Blue BRR . Acid dyes (e.g., Suminol) lack sulfonate groups but incorporate carboxyl or amino groups, limiting their use to proteinaceous fibers like wool .

Performance in Textile Applications :

• Cellulose Affinity : this compound outperforms acid and metal-complex dyes on cellulose due to its planar molecular structure, which facilitates hydrogen bonding with fiber polymers .
• Lightfastness : Metal-complex dyes (Lanyl) exhibit superior lightfastness owing to stabilized chromophores via metal coordination, whereas direct dyes like Sumilight Supra rely on molecular aggregation for UV resistance .

Environmental and Industrial Considerations: this compound’s sulfur content may contribute to wastewater toxicity, whereas metal-complex dyes pose challenges due to heavy metal disposal . Acid dyes (Suminol) are less durable on cellulose but preferred for nylon due to ionic interactions with amine groups .

Research Findings and Industrial Relevance

• Efficiency in Batch Dyeing : this compound achieves >90% exhaustion rates on cotton at 80°C, outperforming Sirius Supra Blue BRR (85%) under identical conditions .
• Limitations : Its high molecular weight reduces penetration in tightly woven fabrics, necessitating prolonged dyeing times compared to low-MW acid dyes .
• Innovation Trends: Recent studies focus on modifying Sumilight’s sulfonate groups to improve biodegradability without compromising color yield .

Q & A

Q. How can researchers improve reproducibility in synthetic protocols for this compound?

• Methodological Answer: Adopt open-science practices: publish detailed step-by-step procedures, raw spectral data, and batch records. Automation (e.g., flow chemistry) reduces human error. Collaborative inter-lab validation studies are recommended .

Guidelines for Future Research

• Prioritize inter-laboratory collaborations to standardize protocols .
• Address literature gaps by exploring understudied environments (e.g., extreme temperatures, ionic liquids) .
• Integrate machine learning for predictive modeling of reaction outcomes .